N-(2,3-dimethoxybenzyl)-2-[3-(2-methylpropyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide

• IUPAC Name: N-[(2,3-dimethoxyphenyl)methyl]-2-[3-(2-methylpropyl)-2,4-dioxothieno[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C21H25N3O5S/c1-13(2)11-24-20(26)19-15(8-9-30-19)23(21(24)27)12-17(25)22-10-14-6-5-7-16(28-3)18(14)29-4/h5-9,13H,10-12H2,1-4H3,(H,22,25)
• InChI Key: KKCNCRPSTNEHMV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=C(C=CS2)N(C1=O)CC(=O)NCC3=C(C(=CC=C3)OC)OC
• Molecular Formula: C21H25N3O5S
• Molecular Weight: 431.5 g/mol

Description

N-(2,3-dimethoxybenzyl)-2-[3-(2-methylpropyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C21H25N3O5S and its molecular weight is 431.51. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dimethoxybenzyl)-2-[3-(2-methylpropyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dimethoxybenzyl)-2-[3-(2-methylpropyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Research on related pyrimidinone and oxazinone derivatives, synthesized using similar structural frameworks, indicates significant antimicrobial properties. These compounds, including those fused with thiophene rings, have shown good antibacterial and antifungal activities comparable to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).

Radioligand Imaging

Derivatives within a similar structural realm have been developed for selective imaging of the translocator protein (18 kDa) with positron emission tomography (PET), showcasing the potential of such compounds in medical imaging and diagnostics (Dollé et al., 2008).

Antitumor Activity

Compounds with structural similarities have been synthesized and evaluated for their antitumor activities. For instance, the synthesis of 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine demonstrated potent lipid-soluble inhibition of mammalian dihydrofolate reductase, indicating significant activity against certain types of cancer (Grivsky et al., 1980).

Anti-Inflammatory and Analgesic Agents

Novel synthetic routes have led to the creation of derivatives with anti-inflammatory and analgesic properties. These findings suggest the compound's framework could be instrumental in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Cytotoxic Activity against Cancer Cells

Certain derivatives have been designed and synthesized with a focus on anticancer properties. One such compound showed appreciable cancer cell growth inhibition against multiple cancer cell lines, highlighting the potential for cancer treatment (Al-Sanea et al., 2020).